Cas no 544473-31-6 (2-Cyclohexen-1-one, 5-methyl-3-[(3-nitrophenyl)amino]-)

• Product Name: 2-Cyclohexen-1-one, 5-methyl-3-[(3-nitrophenyl)amino]-
• CAS No: 544473-31-6
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• CID: 1589112
• Update Time: 2024-09-13

2-Cyclohexen-1-one, 5-methyl-3-[(3-nitrophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 5-methyl-3-[(3-nitrophenyl)amino]-

• Inchi： 1S/C13H14N2O3/c1-9-5-11(8-13(16)6-9)14-10-3-2-4-12(7-10)15(17)18/h2-4,7-9,14H,5-6H2,1H3
• InChI Key： GMWBXGAVNXEAAP-UHFFFAOYSA-N
• SMILES： C1(=O)CC(C)CC(NC2=CC=CC([N+]([O-])=O)=C2)=C1

Computed Properties

• Exact Mass: 246.10052

Experimental Properties

• Density: 1.289±0.06 g/cm3(Predicted)
• Boiling Point: 392.5±42.0 °C(Predicted)
• PSA: 72.24
• pka: -1.14±0.40(Predicted)